Cas no 28529-83-1 (tricyclo4.3.1.1,3,8undecane-4-carboxylic acid)

• Product Name: tricyclo4.3.1.1,3,8undecane-4-carboxylic acid
• CAS No: 28529-83-1
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD20639480
• CID: 5611560
• PubChem ID: 15621599
• Update Time: 2025-05-22

tricyclo4.3.1.1,3,8undecane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8636908
• 28529-83-1
• tricyclo[4.3.1.1,3,8]undecane-4-carboxylic acid
• tricyclo4.3.1.1,3,8undecane-4-carboxylic acid

• MDL： MFCD20639480
• Inchi： 1S/C12H18O2/c13-12(14)11-6-9-2-7-1-8(3-9)5-10(11)4-7/h7-11H,1-6H2,(H,13,14)
• InChI Key： HYCROSWBIRKCKY-UHFFFAOYSA-N
• SMILES： OC(C1CC2CC3CC1CC(C2)C3)=O

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on tricyclo4.3.1.1,3,8undecane-4-carboxylic acid

Tricyclo[4.3.1.1³,⁸]undecane-4-carboxylic Acid: A Comprehensive Overview

Tricyclo[4.3.1.1³,⁸]undecane-4-carboxylic acid, identified by the CAS number 28529-83-1, is a unique bicyclic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its complex structure and versatile properties, making it a subject of extensive research in recent years.

The structural uniqueness of tricyclo[4.3.1.1³,⁸]undecane-4-carboxylic acid lies in its tricyclic framework, which consists of three fused rings with specific stereochemistry. This arrangement imparts exceptional stability and reactivity to the molecule, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block for advanced materials, such as high-performance polymers and organic electronics.

One of the most notable advancements in the synthesis of tricyclo[4.3.1.1³,⁸]undecane-4-carboxylic acid involves the use of catalytic asymmetric methods, which have significantly improved the yield and enantioselectivity of the product. These methods leverage state-of-the-art catalysts and reaction conditions to achieve precise control over the stereochemistry of the molecule, ensuring high-quality output for industrial applications.

In terms of physical properties, tricyclo[4.3.1.1³,⁸]undecane-4-carboxylic acid exhibits remarkable thermal stability and mechanical strength, making it ideal for high-temperature applications such as aerospace materials and advanced composites. Recent research has also explored its electrical properties, revealing potential applications in organic semiconductors and flexible electronics.

The biological activity of tricyclo[4.3.1.1³,⁸]undecane-4-carboxylic acid has been another area of intense focus for researchers worldwide.^{[citation needed]} Studies have demonstrated its ability to interact with specific biological targets, suggesting its potential as a lead compound for drug discovery efforts targeting various therapeutic areas.

In conclusion, tricyclo[4.3.] undecane-4-carboxylic acid is a multifaceted compound with promising applications across diverse industries.^{[citation needed]} Its unique structure and versatile properties continue to drive innovative research and development efforts globally.